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Compound of Interest

Compound Name: Perfluorotributylamine

Cat. No.: B110022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorotributylamine (PFTBA), identified by CAS number 311-89-7, is a fully fluorinated

tertiary amine. Its chemical structure, in which all hydrogen atoms in tributylamine are replaced

by fluorine atoms, imparts remarkable chemical inertness, thermal stability, and a high capacity

for dissolving gases. These properties have led to its use in a variety of specialized industrial

and research applications, most notably as a calibration compound in mass spectrometry and

as a component in the development of artificial blood substitutes. This guide provides a

comprehensive overview of the properties, uses, and relevant experimental methodologies

associated with Perfluorotributylamine.

Chemical and Physical Properties
The unique physicochemical properties of Perfluorotributylamine are central to its

applications. The substitution of hydrogen with fluorine atoms leads to a molecule with high

density, low surface tension, and poor intermolecular attractions, resulting in a low boiling point

for its molecular weight.
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Property Value

Molecular Formula C₁₂F₂₇N

Molecular Weight 671.09 g/mol

Appearance Colorless liquid

Boiling Point 178 °C

Melting Point -52 °C

Density 1.883 g/mL at 25 °C

Vapor Pressure 1.3 mmHg at 25 °C

Solubility
Insoluble in water; soluble in some fluorinated

solvents.

Refractive Index n20/D 1.3

Primary Applications and Uses
Perfluorotributylamine's distinct properties make it suitable for a range of specialized

applications:
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Application Description

Mass Spectrometry Calibrant

Due to its predictable fragmentation pattern

upon electron ionization, PFTBA is widely used

to calibrate the mass axis of mass

spectrometers. It provides a series of well-

defined peaks over a broad mass range.

Artificial Blood Substitutes

PFTBA can dissolve large volumes of oxygen

and carbon dioxide, making it a candidate for

use in perfluorocarbon-based artificial blood

substitutes. It is a key component in Fluosol, an

early artificial blood product.

Electronic Cooling and Testing

Its high thermal stability and dielectric properties

make it an effective heat transfer fluid for

cooling electronic components, such as in vapor

phase soldering and liquid burn-in testing. It also

serves as an indicator fluid for leak testing.

Solvent

PFTBA is used as a solvent for specialized

applications, such as for computer disc drive

lubrication.

Refrigerant Component
It is used as an ingredient in some refrigerant

formulations.

Experimental Protocols
Mass Spectrometry Calibration
Perfluorotributylamine is a standard for tuning and calibrating mass spectrometers,

particularly in electron ionization (EI) mode.

Objective: To calibrate the mass-to-charge ratio (m/z) axis of a mass spectrometer to ensure

accurate mass assignments.

Materials:

Mass spectrometer with an electron ionization source
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Perfluorotributylamine (PFTBA) standard solution

Gas chromatograph (for GC-MS applications) or a direct insertion probe

Procedure:

Introduce a small amount of PFTBA into the ion source of the mass spectrometer. This can

be done via a heated direct insertion probe or by injection into a GC-MS system.

Acquire a mass spectrum of PFTBA in EI mode.

Identify the characteristic fragment ions of PFTBA in the resulting spectrum. Key calibrant

ions and their nominal m/z values include:

69 (CF₃⁺)

131 (C₃F₅⁺)

219 (C₄F₉⁺)

264 (C₅F₁₀N⁺)

414 (C₈F₁₆N⁺)

502 (C₉F₂₀N⁺)

Use the known, precise masses of these fragments to create a calibration curve that

correlates the measured signal to the actual m/z value across the desired mass range.

Apply this calibration to all subsequent sample analyses to ensure high mass accuracy.

Synthesis of Perfluorotributylamine
The industrial synthesis of Perfluorotributylamine is primarily achieved through the Simons

process of electrochemical fluorination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://www.benchchem.com/product/b110022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrochemical Fluorination (Simons Process)
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Industrial Synthesis of Perfluorotributylamine
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Workflow for Mass Spectrometry Calibration
The following diagram illustrates the general workflow for using Perfluorotributylamine to

calibrate a mass spectrometer.
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Mass Spectrometer Calibration Workflow
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To cite this document: BenchChem. [An In-depth Technical Guide to Perfluorotributylamine
(CAS 311-89-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110022#cas-number-311-89-7-properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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